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Compound of Interest

Compound Name:
Benzo[d]isothiazole-3(2H)-thione

1,1-dioxide

Cat. No.: B1274213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thiosaccharin, a sulfur analog of saccharin, is a heterocyclic organic compound that has

garnered interest in medicinal chemistry and materials science. Its unique structural features,

including the thioamide group, present opportunities for novel therapeutic agents and functional

materials. This technical guide provides a comprehensive overview of thiosaccharin, including

its nomenclature, physicochemical properties, synthesis, and a summary of its known biological

activities, presented in a format tailored for researchers and drug development professionals.

IUPAC Naming and Synonyms
IUPAC Name: 1-oxo-1-sulfanylidene-1,2-benzothiazol-3-one

Synonyms: SCHEMBL4883418

Physicochemical Properties
Thiosaccharin is a crystalline solid. Its physicochemical properties are summarized in the table

below.
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Property Value Reference

Molecular Formula C₇H₅NO₂S₂ PubChem

Molecular Weight 199.25 g/mol PubChem

Melting Point 178–180 °C

Appearance Yellowish solid

Spectroscopic Data
The spectroscopic data for thiosaccharin are crucial for its identification and structural

elucidation.

¹H NMR (300 MHz, CDCl₃): δ 10.3–8.10 (broad, 1H, NH), 8.14 (d, J = 7.7 Hz, 1H), 7.80 (t, J =

7.3 Hz, 1H), 7.72 (t, J = 7.3 Hz, 1H), 7.21 (d, J = 7.7 Hz, 1H).

¹³C NMR (75 MHz, CDCl₃): δ 187.70 (C=S), (other peaks not fully assigned in the provided

source).

¹H NMR (CDCl₃): δ 8.00 (m, 1H), 7.90 (m, 1H), 7.86 (m, 2H), -17.10 (s, 1H, hydride in an

osmium cluster complex)[1].

IR (KBr, cm⁻¹): The infrared spectrum of thiosaccharin has been studied, particularly the N-H

and SO₂ stretching regions, to understand hydrogen bonding in its crystal structure. The N-H

stretching vibration is observed around 3280 cm⁻¹[2]. The C(1)-N bond stretching is observed

at 1247 cm⁻¹ in the IR spectrum of free thiosaccharin[3].

Synthesis of Thiosaccharin
Experimental Protocol
Thiosaccharin can be synthesized from saccharin by thionation. A common method involves

the use of Lawesson's reagent or phosphorus pentasulfide (P₄S₁₀).

Materials:

Saccharin
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Lawesson's reagent or Phosphorus Pentasulfide (P₂S₅)

Anhydrous toluene (or another suitable high-boiling solvent)

Procedure:

A mixture of saccharin and a slight molar excess of Lawesson's reagent (or P₂S₅) is

suspended in anhydrous toluene.

The reaction mixture is heated to reflux under an inert atmosphere (e.g., nitrogen or argon)

for several hours. The progress of the reaction can be monitored by thin-layer

chromatography.

After the reaction is complete, the mixture is cooled to room temperature, and the solvent is

removed under reduced pressure.

The crude product is then purified, typically by recrystallization from a suitable solvent such

as a mixture of ethanol and chloroform, to yield thiosaccharin as a yellowish solid[4].

A previously reported synthesis involved heating a mixture of 0.1 mol of saccharin and 0.11 mol

of P₂S₅ under a nitrogen atmosphere. The reaction product was extracted with benzene, and

the crude orange-yellow product was recrystallized from benzene. The purity was confirmed by

its melting point (181-182 °C) and by IR and Raman spectra.

Crystal Structure
The crystal structure of thiosaccharin has been determined by single-crystal X-ray diffraction. It

crystallizes in the orthorhombic space group Fdd2. The structure reveals that thiosaccharin

molecules are linked by intermolecular N-H···O hydrogen bonds[2]. In solution, thiosaccharin

can exist in tautomeric equilibrium between the thione and thiol forms, with the thiol form being

more stable in polar solvents like DMSO, while the thione form is predominant in non-polar

solvents like CDCl₃[1].
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(Hypothetical Thiol Structure)

Biological Activity
The biological activity of thiosaccharin itself is not extensively documented in publicly available

literature. However, derivatives of thiosaccharin have shown promise in enzymatic inhibition.

Enzyme Inhibition
Certain pseudosaccharin amine derivatives, which can be synthesized via a thiosaccharin

intermediate, have been identified as reversible inhibitors of Human Leukocyte Elastase (HLE)

with Kᵢ values in the micromolar range[5][6][7][8]. This suggests that the thiosaccharin scaffold

could be a starting point for the design of novel enzyme inhibitors.

Click to download full resolution via product page

Signaling Pathways
Currently, there is no direct evidence in the reviewed literature detailing the specific signaling

pathways modulated by thiosaccharin. Further research is required to elucidate its mechanism

of action at the cellular level.
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Conclusion
Thiosaccharin is a readily accessible compound with interesting chemical properties. While its

biological activities are not yet fully explored, the inhibitory potential of its derivatives against

enzymes like HLE suggests that the thiosaccharin core is a valuable scaffold for the

development of new therapeutic agents. Future research should focus on a broader screening

of thiosaccharin and its analogs against various biological targets and the elucidation of their

mechanisms of action and effects on cellular signaling pathways. This will provide a more

complete picture of its potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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